1-BOC-4-(2,4-difluorobenzyl)piperazine
Overview
Description
“1-BOC-4-(2,4-difluorobenzyl)piperazine” is an organic compound with the CAS Number: 1065586-31-3 . Its IUPAC name is tert-butyl 4-(2,4-difluorobenzyl)piperazine-1-carboxylate . The molecular weight of this compound is 312.36 .
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of interest in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group .
Molecular Structure Analysis
The molecule contains a total of 45 bonds. There are 23 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 (thio-) carbamate (aliphatic), and 1 tertiary amine (aliphatic) .
Physical and Chemical Properties Analysis
The compound has a molecular weight of 312.36 . It contains 22 Hydrogen atoms, 16 Carbon atoms, 2 Nitrogen atoms, 2 Oxygen atoms, and 2 Fluorine atoms .
Scientific Research Applications
Piperazine Derivatives for Therapeutic Use
Piperazine derivatives have significant importance in the design of drugs, with applications across a wide spectrum of therapeutic areas. These areas include antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio-protectors, anti-inflammatory agents, and imaging applications. The modification of the piperazine nucleus leads to a considerable difference in the medicinal potential of the resultant molecules. This adaptability suggests that piperazine compounds can serve as a flexible building block for drug discovery, with modifications on the piperazine ring significantly impacting the pharmacokinetic and pharmacodynamic properties of the molecules (Rathi, Syed, Shin, & Patel, 2016).
Anti-mycobacterial Activity
Piperazine and its analogues demonstrate potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This review emphasizes the importance of piperazine as a vital building block in anti-mycobacterial compounds, offering insights into the design, rationale, and structure-activity relationship (SAR) of piperazine-based anti-TB molecules. Such insights are invaluable for developing safer, selective, and cost-effective anti-mycobacterial agents (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).
Antidepressants and Anxiolytics
The presence of a piperazine substructure is a common feature in many marketed antidepressants, suggesting a significant role in their efficacy. Piperazine contributes to specific binding conformations of these agents, highlighting its critical role beyond merely affecting the CNS pharmacokinetic profile. This review also provides an overview of recent developments in the synthesis of piperazine-based antidepressants, offering insights into their structural features and optimizations required to enhance efficacy and potency (Kumar, Sahu, Pathania, Singh, Akhtar, & Kumar, 2021).
Environmental Applications
Piperazine-based nanofiltration membranes, particularly those featuring a crumpled polyamide layer, have shown promise for environmental applications such as water softening, purification, and wastewater treatment. These membranes offer dramatic improvements in separation performance due to their unique morphology and interaction mechanisms. The review addresses the transport phenomena in these membranes and their potential in enhancing water permeance, selectivity, and antifouling performance (Shao, Zeng, Long, Zhu, Peng, Wang, Yang, & Tang, 2022).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that this compound is an important organic intermediate used in the preparation of various pharmaceuticals .
Mode of Action
It’s likely that the compound interacts with its targets through its piperazine moiety, a common structural feature in many bioactive compounds .
Result of Action
As an organic intermediate, it’s likely that this compound contributes to the therapeutic effects of the pharmaceuticals it helps to synthesize .
Properties
IUPAC Name |
tert-butyl 4-[(2,4-difluorophenyl)methyl]piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)11-12-4-5-13(17)10-14(12)18/h4-5,10H,6-9,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWUOECDWCAUMRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC2=C(C=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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